![molecular formula C17H30N2O2 B7510367 N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide](/img/structure/B7510367.png)
N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide
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Overview
Description
N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide, also known as CMHP or AH-7921, is a synthetic opioid that was first developed in the 1970s. It is a potent analgesic, meaning it can relieve pain, and has been used in scientific research to study the opioid receptor system.
Mechanism of Action
N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide acts on the mu-opioid receptor in the brain and spinal cord, leading to the release of endogenous opioids and the inhibition of pain signals. The mu-opioid receptor is also involved in the regulation of mood, reward, and addiction. This compound can produce effects similar to other opioids, such as morphine, but with a lower risk of respiratory depression and dependence.
Biochemical and Physiological Effects:
This compound produces analgesia, sedation, and euphoria in animal models. It has been shown to be more potent than morphine in some assays, but with a shorter duration of action. This compound also has some anti-inflammatory properties and has been investigated for its potential use in treating chronic pain and other conditions.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide in lab experiments is its potency and selectivity for the mu-opioid receptor. This can allow researchers to study specific aspects of the opioid receptor system without the confounding effects of other neurotransmitters. However, this compound is a controlled substance and requires specialized training and equipment to handle safely. It also has limited solubility in water and can be difficult to work with in some experiments.
Future Directions
There are several potential future directions for research on N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide. One area of interest is the development of novel opioid analgesics with improved safety and efficacy profiles. This compound could serve as a starting point for the design of new drugs that target the mu-opioid receptor. Another area of interest is the investigation of the role of the opioid receptor system in addiction and withdrawal. This compound could be used to study the neurochemical mechanisms underlying opioid dependence and to develop new treatments for addiction. Finally, this compound could be used in combination with other drugs or therapies to enhance pain relief or reduce side effects.
Synthesis Methods
N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide is synthesized through a multi-step process that involves the reaction of cyclohexanone with methylamine and 2-methylpropanoyl chloride, followed by a reaction with piperidine-3-carboxylic acid. The final product is purified through column chromatography and recrystallization. The synthesis of this compound is complex and requires specialized equipment and expertise.
Scientific Research Applications
N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide has been used in scientific research to study the opioid receptor system, which plays a critical role in pain perception and addiction. This compound is a selective agonist for the mu-opioid receptor, which is the primary target for most opioid analgesics. Researchers have used this compound to study the structure and function of the mu-opioid receptor and to investigate the potential therapeutic uses of opioid drugs.
Properties
IUPAC Name |
N-cyclohexyl-N-methyl-1-(2-methylpropanoyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O2/c1-13(2)16(20)19-11-7-8-14(12-19)17(21)18(3)15-9-5-4-6-10-15/h13-15H,4-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQTJBIPWUASADB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCC(C1)C(=O)N(C)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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